Cas no 102340-68-1 (Acetic acid, [(R)-(4-methylphenyl)sulfinyl]-, methyl ester)

Acetic acid, [(R)-(4-methylphenyl)sulfinyl]-, methyl ester structure
102340-68-1 structure
Product Name:Acetic acid, [(R)-(4-methylphenyl)sulfinyl]-, methyl ester
CAS No:102340-68-1
MF:C10H12O3S
MW:212.265481948853
CID:1134056
PubChem ID:10751029
Update Time:2025-04-20

Acetic acid, [(R)-(4-methylphenyl)sulfinyl]-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Acetic acid, [(R)-(4-methylphenyl)sulfinyl]-, methyl ester
    • 102340-68-1
    • Acetic acid, [(R)-(4-methylphenyl)sulfinyl]-, methyl ester (9CI)
    • Inchi: 1S/C10H12O3S/c1-8-3-5-9(6-4-8)14(12)7-10(11)13-2/h3-6H,7H2,1-2H3/t14-/m1/s1
    • InChI Key: OYRGZVMTNKAJPR-CQSZACIVSA-N
    • SMILES: [S@@](CC(=O)OC)(C1C=CC(C)=CC=1)=O

Computed Properties

  • Exact Mass: 212.05076
  • Monoisotopic Mass: 212.05071541g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 62.6Ų

Experimental Properties

  • PSA: 43.37

Acetic acid, [(R)-(4-methylphenyl)sulfinyl]-, methyl ester Related Literature

Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent